1,2-Diethyl-1-hexylcyclohexane

• CAS No.: 100182-46-5
• Molecular Formula: C16H32
• Molecular Weight: 224.432
• IUPAC Name: 1,2-diethyl-1-hexylcyclohexane
• InChI: InChI=1S/C16H32/c1-4-7-8-10-13-16(6-3)14-11-9-12-15(16)5-2/h15H,4-14H2,1-3H3
• InChI Key: VIELUKCWCINATC-UHFFFAOYSA-N
• SMILES: CCCCCCC1(CCCCC1CC)CC
• Synonyms: DIETHYLHEXYLCYCLOHEXANE

Description

1,2-Diethyl-1-hexylcyclohexane is a chemical compound of significant interest in materials science, particularly in the development of advanced polymer formulations. Structurally analogous to cyclohexane-1,2-dicarboxylate plasticizers like diethyl-hexyl-cyclohexane (DEHCH), this compound is investigated as a high-performance, non-phthalate alternative plasticizer . Its research value lies in its potential to improve the flexibility and durability of polyvinyl chloride (PVC) and other polymers without eliciting the neuroendocrine-disrupting effects associated with conventional phthalates . Integrated in silico, in vitro, and in vivo studies on related compounds suggest that this cyclohexane-based structure exhibits minimal binding affinity to estrogen and androgen receptors and does not disrupt steroidogenesis or key neuroendocrine axes, positioning it as a promising candidate for safer "green" plasticizers in consumer and medical products . Further research explores its utility as a hydrophobic solvent or diluent in coatings, inks, and adhesives, capitalizing on its stable cycloalkane framework to tune evaporation rates and material viscosity .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Substituents	Functional Groups	Molecular Weight (g/mol)	Key Properties
1,2-Diethyl-1-hexylcyclohexane	1,2-diethyl, 1-hexyl	Alkyl	~268.5 (estimated)	High hydrophobicity, low polarity
Diethyl-1,2-cyclohexanedicarboxylate	1,2-diethyl ester	Ester	~242.3 (estimated)	Moderate polarity, hydrolytically reactive
1,2-Epoxy-1-methylcyclohexane	1-methyl, 1,2-epoxy	Epoxide	126.2	High reactivity, low stability
1,2-Dibromocyclohexane	1,2-dibromo	Halogen	243.9	Dense, toxic, thermally stable
N1,N2-Dimethylcyclohexane-1,2-diamine	1,2-dimethylamine	Amine	142.3	Water-soluble, basic

Research Findings and Trends

• Steric Effects : The hexyl group in 1,2-Diethyl-1-hexylcyclohexane likely reduces conformational flexibility compared to smaller substituents, impacting its melting point and solubility .
• Reactivity : Alkyl-substituted cyclohexanes generally exhibit inertness under mild conditions, contrasting with epoxy or halogenated derivatives, which undergo facile reactions .
• Applications : While halogenated and functionalized cyclohexanes dominate industrial use (e.g., polymers, agrochemicals), purely alkyl-substituted variants like 1,2-Diethyl-1-hexylcyclohexane may find niche roles as solvents or lubricant additives due to their hydrophobicity .

Preparation Methods

Methodology and Conditions

• Catalyst : Skeletal nickel (Raney nickel) or palladium-on-carbon (Pd/C).

• Solvent : Aqueous or alcoholic media (e.g., water, ethanol).

• Conditions : 1–2 MPa H₂ pressure, 100–150°C, 3–6 hours.

In a representative procedure from patent CN100486950C, hydroquinone was hydrogenated to 1,4-cyclohexanediol using skeletal nickel at 150°C and 1.2 MPa H₂, achieving 90% yield. Adapting this for a tri-substituted benzene precursor would require optimizing catalyst loading and temperature to mitigate steric effects.

Challenges and Mitigation

• Steric hindrance : Bulky substituents reduce hydrogenation efficiency. Increasing catalyst surface area (e.g., nanostructured Pd) enhances activity.

• Byproducts : Over-hydrogenation to fully saturated byproducts may occur. Controlled H₂ flow and reaction monitoring are critical.

Cyclization of Delta-Keto Esters

The US3932511A patent describes cyclizing δ-keto esters over solid catalysts to form cyclohexane-1,3-diones. While this method targets diones, the underlying cyclization mechanism can be extrapolated to synthesize substituted cyclohexanes.

Reaction Mechanism

• Delta-keto ester preparation : Ethyl 5-oxohexanoate derivatives are synthesized with ethyl and hexyl substituents.

• Gas-phase cyclization : The keto ester is vaporized and passed over a solid catalyst (e.g., activated carbon, MgO) at 200–350°C.

• Tautomerization : The product exists as a keto-enol mixture, requiring stabilization.

For 1,2-diethyl-1-hexylcyclohexane, modifying the δ-keto ester to include hexyl and ethyl groups before cyclization could yield the desired structure.

Catalytic Efficiency

• Activated carbon : High surface area (1,000–1,500 m²/g) promotes cyclization.

• Yield optimization : Space velocities of 0.1–2 g keto-ester per mL catalyst per hour maximize conversion.

Alkylation of Cyclohexene Intermediates

Alkylation introduces ethyl and hexyl groups to a cyclohexane backbone. Friedel-Crafts alkylation is unsuitable due to the saturated ring, necessitating alternative approaches.

Nucleophilic Alkylation

• Substrate : Cyclohexene oxide or cyclohexanol.

• Reagents : Ethyl and hexyl Grignard reagents (e.g., EtMgBr, HexMgCl).

• Conditions : Anhydrous tetrahydrofuran (THF), 0–25°C, 12–24 hours.

This method faces challenges in achieving 1,2-diethyl substitution due to competing reaction pathways.

Transition Metal-Catalyzed Alkylation

Palladium or nickel catalysts facilitate C–C bond formation between cyclohexane derivatives and alkyl halides:

$$\text{Cyclohexane} + \text{R-X} \xrightarrow{\text{Pd/C}} \text{Alkylated cyclohexane} + \text{HX}$$

• Catalyst : 5–10 wt% Pd/C.

• Solvent : Dimethylformamide (DMF) or dichloromethane (DCM).

• Yield : 60–75% for mono-alkylation; di-alkylation requires excess reagent.

Comparative Analysis of Synthetic Routes

Method	Conditions	Catalyst	Yield (%)	Challenges
Catalytic Hydrogenation	150°C, 1.2 MPa H₂	Skeletal Ni	85–90	Steric hindrance
Cyclization	200–350°C, gas phase	Activated carbon	70–80	Tautomerization side products
Alkylation	25°C, anhydrous THF	Pd/C	60–75	Regioselectivity control

Hydrogenation offers the highest yields but requires aromatic precursors. Cyclization avoids multi-step synthesis but demands specialized equipment. Alkylation provides modularity but struggles with selectivity.

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing 1,2-Diethyl-1-hexylcyclohexane with high stereochemical purity?

• Methodological Answer : Utilize catalytic hydrogenation under controlled pressure (e.g., H₂/Pd-C) to reduce precursor alkenes, ensuring stereochemical fidelity. Purify intermediates via fractional distillation (boiling point range: ~221°C, similar to hexylcyclohexane derivatives ). Validate purity using GC-MS and NMR (¹H/¹³C), referencing cyclohexane derivative protocols .

Q. How can researchers mitigate hazards during handling of 1,2-Diethyl-1-hexylcyclohexane in laboratory settings?

• Methodological Answer : Follow GHS guidelines for skin/eye irritation (Category 2A) and respiratory toxicity. Use PPE (nitrile gloves, chemical-resistant suits) and conduct reactions in fume hoods. Refer to cyclohexane safety protocols, including spill management and waste disposal .

Q. What analytical techniques are critical for characterizing the structural isomerism of 1,2-Diethyl-1-hexylcyclohexane?

• Methodological Answer : Combine X-ray crystallography for solid-state conformation and dynamic NMR to study ring-flipping kinetics. Compare with computational models (DFT) to resolve steric interactions between ethyl and hexyl substituents .

Advanced Research Questions

Q. How do steric and electronic effects influence the reactivity of 1,2-Diethyl-1-hexylcyclohexane in ring-opening reactions?

• Methodological Answer : Design kinetic studies using electrophilic reagents (e.g., H₂SO₄) under varying temperatures. Monitor regioselectivity via LC-MS and correlate with computational electron density maps (e.g., NBO analysis). Compare with analogous cyclohexane derivatives .

Q. What strategies resolve contradictions in reported thermodynamic data (e.g., ΔH combustion) for branched cyclohexanes?

• Methodological Answer : Re-evaluate calorimetry conditions (e.g., oxygen purity, sample homogeneity). Cross-validate using high-precision bomb calorimetry and quantum mechanical calculations (e.g., Gaussian09). Address discrepancies via error propagation analysis .

Q. How can machine learning enhance retrosynthetic planning for complex cyclohexane derivatives like 1,2-Diethyl-1-hexylcyclohexane?

• Methodological Answer : Train AI models on reaction databases (e.g., Reaxys, Pistachio) to predict feasible pathways. Validate outputs with small-scale pilot reactions, prioritizing routes with minimal protecting groups and high atom economy .

Data Presentation and Validation

Q. What statistical methods are appropriate for analyzing batch-to-batch variability in synthesized 1,2-Diethyl-1-hexylcyclohexane?

• Methodological Answer : Apply ANOVA to assess purity/yield variations across synthesis batches. Use control charts (e.g., Shewhart) to identify outliers. Include 95% confidence intervals in reporting, as per IUPAC guidelines .

Q. How should researchers document conformational dynamics in cyclohexane derivatives for reproducibility?

• Methodological Answer : Publish raw NMR data (NOESY/ROESY) alongside temperature-dependent spectra. Use CIF files for crystallographic data and deposit in public repositories (e.g., Cambridge Structural Database) .

Ethical and Compliance Considerations

Q. What regulatory frameworks govern the ecological risk assessment of 1,2-Diethyl-1-hexylcyclohexane?

• Methodological Answer : Align with EPA DSSTox guidelines for environmental persistence and toxicity screening. Use OECD 301/302 biodegradation tests and QSAR models to predict bioaccumulation potential .